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Cat. No.: B1602164

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taraxasterone is a naturally occurring pentacyclic triterpenoid belonging to the taraxastane
subclass. First identified in Cirsium setosum, this compound has garnered interest within the
scientific community for its potential biological activities. This technical guide provides a
comprehensive overview of the chemical structure and stereochemistry of taraxasterone,
based on available spectroscopic data.

Chemical Structure and Stereochemistry

Taraxasterone, with the chemical formula CsoHa4sO and CAS number 6786-16-9, is structurally
related to other well-known taraxastane-type triterpenoids such as taraxasterol and taraxerone.
The core of its structure is a pentacyclic system of fused rings, designated A, B, C, D, and E.

The definitive structure of taraxasterone was elucidated through spectroscopic methods,
primarily 1D and 2D Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) of the
compound isolated from Cirsium setosum.[1][2][3] The key structural features of taraxasterone
are a ketone group at the C-3 position of the Aring and a double bond between C-20 and C-21
in the E ring.

The stereochemistry of the taraxastane skeleton is complex, with multiple chiral centers. The
IUPAC name for taraxasterone, which encapsulates its absolute stereochemistry, is
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(4aR,6aR,6bS,8aS,11S,12aR,14bS)-4,4,6a,6b,8a,11,12,14b-octamethyl-
1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14a,14b-icosahydropicen-3-one. The
stereochemical configuration at each chiral center is crucial for its biological activity and
interaction with molecular targets.

A closely related isomer, psi-taraxasterone, has also been isolated and characterized.[1][3]
The primary difference between taraxasterone and psi-taraxasterone lies in the position of
the double bond within the E ring.

Table 1: Physicochemical Properties of Taraxasterone

Property Value Source
Molecular Formula Cs0Has0

Molecular Weight 424.70 g/mol

CAS Number 6786-16-9

Appearance White powder

Spectroscopic Data

The structural elucidation of taraxasterone relies heavily on NMR spectroscopy. While a
complete, publicly available dataset of assigned *H and 3C NMR chemical shifts for
taraxasterone is not readily available in the provided search results, the key publication in
Zhongguo Zhong Yao Za Zhi would contain this detailed information.[1][2][3] The chemical
shifts and coupling constants of the protons and carbons in the taraxastane skeleton provide
the necessary information to confirm the connectivity and stereochemistry of the molecule.

For comparison, the 13C NMR data for the related compound taraxerol shows characteristic
signals for the olefinic carbons and the carbon bearing the hydroxyl group, which would differ in
taraxasterone due to the presence of the ketone and the shifted double bond.[1][4]

Experimental Protocols
Isolation of Taraxasterone from Cirsium setosum
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A general protocol for the isolation of taraxasterone from Cirsium setosum can be outlined
based on the available information.[1][2][3]

Experimental Workflow for Taraxasterone Isolation
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Extraction and Fractionation

Dried Cirsium setosum plant material

i

Ethanolic Extraction

i

Petroleum Ether Fractionation

rude Extract

Chromatographic Purification

Silica Gel Column Chromatography

:

Sephadex LH-20 Column Chromatography

:

Preparative HPLC

Purified Taraxasterone Purified Taraxasterone

tructure Elucidation

1D and 2D NMR Spectroscopy Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b1602164#taraxasterone-chemical-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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